Ethyl octadec-9-enoate
Ethyl octadec-9-enoate
Oleic acid is a monounsaturated fatty acid and is one of the major components of membrane phospholipids. It contributes about 17% of the total fatty acids esterified to phosphatidylcholine in porcine platelets. Oleic acid ethyl ester is a neutral, more lipid-soluble form of oleic acid. As the free acid, it inhibits collagen-stimulated platelet aggregation by approximately 90% at a concentration of 10 µg/ml. It inhibits fMLF-induced neutrophil aggregation and degranulation by 55% and 68%, respectively, at 5 µM. Oleic acid, whether applied extracellularly (EC50 = ~60 µM) to human platelets or released from membrane phospholipids, causes an increase in intracellular calcium levels.
Brand Name:
Vulcanchem
CAS No.:
111-62-6
VCID:
VC0029561
InChI:
InChI=1S/C20H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h11-12H,3-10,13-19H2,1-2H3/b12-11-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)OCC
Molecular Formula:
C20H38O2
Molecular Weight:
310.5 g/mol
Ethyl octadec-9-enoate
CAS No.: 111-62-6
Reference Standards
VCID: VC0029561
Molecular Formula: C20H38O2
Molecular Weight: 310.5 g/mol
| CAS No. | 111-62-6 |
|---|---|
| Product Name | Ethyl octadec-9-enoate |
| Molecular Formula | C20H38O2 |
| Molecular Weight | 310.5 g/mol |
| IUPAC Name | ethyl (Z)-octadec-9-enoate |
| Standard InChI | InChI=1S/C20H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h11-12H,3-10,13-19H2,1-2H3/b12-11- |
| Standard InChIKey | LVGKNOAMLMIIKO-QXMHVHEDSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)OCC |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC |
| Appearance | Assay:>98%A solution in ethanol |
| Density | 0.868-0.873 0.865-0.874 (20°) |
| Melting Point | -13.1 °C |
| Physical Description | Liquid oily, slightly yellowish liquid with a floral odour Colourless to light yellow liquid; Fatty aroma with fruity undertones |
| Description | Oleic acid is a monounsaturated fatty acid and is one of the major components of membrane phospholipids. It contributes about 17% of the total fatty acids esterified to phosphatidylcholine in porcine platelets. Oleic acid ethyl ester is a neutral, more lipid-soluble form of oleic acid. As the free acid, it inhibits collagen-stimulated platelet aggregation by approximately 90% at a concentration of 10 µg/ml. It inhibits fMLF-induced neutrophil aggregation and degranulation by 55% and 68%, respectively, at 5 µM. Oleic acid, whether applied extracellularly (EC50 = ~60 µM) to human platelets or released from membrane phospholipids, causes an increase in intracellular calcium levels. |
| Solubility | insoluble in water; soluble in ether Soluble (in ethanol) Insoluble in water; soluble in non-polar organic solvents |
| Synonyms | (9Z)-9-Octadecenoic Acid Ethyl Ester; Crodamol EO; Esterol 123; Ethyl (Z)-9-Octadecenoate; Ethyl cis-9-Octadecenoate; Ethyl Oleate; Nikkol EOO; Nofable EO 99; _x000B_ |
| PubChem Compound | 5363269 |
| Last Modified | Nov 11 2021 |
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